Cas no 20798-49-6 (Methyl 2-aminonaphthalene-8-carboxylate)

• Product Name: Methyl 2-aminonaphthalene-8-carboxylate
• CAS No: 20798-49-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 4935529
• Update Time: 2025-07-22

Methyl 2-aminonaphthalene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminonaphthalene-8-carboxylate

• Inchi： 1S/C12H11NO2/c1-15-12(14)10-4-2-3-8-5-6-9(13)7-11(8)10/h2-7H,13H2,1H3
• InChI Key： QXQMLIFZKCIIAE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C2C=CC(=CC2=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-aminonaphthalene-8-carboxylate

Methyl 2-aminonaphthalene-8-carboxylate (CAS No. 20798-49-6): A Comprehensive Overview

Methyl 2-aminonaphthalene-8-carboxylate (CAS No. 20798-49-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in drug development and material science. The presence of both an amine and a carboxylate group in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The chemical structure of Methyl 2-aminonaphthalene-8-carboxylate consists of a naphthalene core substituted with an amino group at the 2-position and a methyl ester group at the 8-position. This arrangement imparts distinct reactivity and functionality, making it a valuable building block in synthetic chemistry. The compound's solubility profile and stability under various conditions further enhance its utility in laboratory settings and industrial processes.

In recent years, Methyl 2-aminonaphthalene-8-carboxylate has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for developing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in the preparation of derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings highlight the compound's significance in medicinal chemistry and its potential to contribute to the development of new drugs.

The pharmaceutical industry has shown particular interest in Methyl 2-aminonaphthalene-8-carboxylate due to its ability to serve as a scaffold for drug discovery. Its structural features allow for modifications that can enhance drug efficacy and reduce side effects. Additionally, the compound's compatibility with various synthetic methodologies makes it a preferred choice for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of Methyl 2-aminonaphthalene-8-carboxylate. Molecular modeling studies have provided insights into how this compound interacts with biological targets, offering a foundation for rational drug design. These computational approaches, combined with experimental validation, have paved the way for more efficient and targeted drug development processes.

The material science applications of Methyl 2-aminonaphthalene-8-carboxylate are also noteworthy. Its unique chemical properties make it suitable for use in the synthesis of advanced materials, including polymers and organic electronic components. Researchers have investigated its potential as a monomer or intermediate in creating novel materials with enhanced performance characteristics. These developments underscore the compound's broad utility beyond pharmaceuticals.

In conclusion, Methyl 2-aminonaphthalene-8-carboxylate (CAS No. 20798-49-6) is a multifaceted compound with significant implications in both pharmaceuticals and material science. Its structural features, reactivity, and versatility make it a valuable asset in synthetic chemistry. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.